Cas no 1035270-79-1 (4-{[1-(Tert-butoxycarbonyl)piperidin-4-yl]methoxy}benzoic acid)

• Product Name: 4-{[1-(Tert-butoxycarbonyl)piperidin-4-yl]methoxy}benzoic acid
• CAS No: 1035270-79-1
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• MDL: MFCD28346175
• CID: 4786048
• Update Time: 2025-05-25

4-{[1-(Tert-butoxycarbonyl)piperidin-4-yl]methoxy}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(tert-butoxycarbonyl)piperidin-4-yl]methoxy}benzoic acid
• 4-((1-(tert-Butoxycarbonyl)piperidin-4-yl)methoxy)benzoic acid
• 4-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]methoxy]benzoic acid
• 4-{[1-(Tert-butoxycarbonyl)piperidin-4-yl]methoxy}benzoic acid

• MDL： MFCD28346175
• Inchi： 1S/C18H25NO5/c1-18(2,3)24-17(22)19-10-8-13(9-11-19)12-23-15-6-4-14(5-7-15)16(20)21/h4-7,13H,8-12H2,1-3H3,(H,20,21)
• InChI Key： GJBCSISMQKZUQQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 429
• XLogP3: 3.1
• Topological Polar Surface Area: 76.1

Additional information on 4-{[1-(Tert-butoxycarbonyl)piperidin-4-yl]methoxy}benzoic acid

Comprehensive Overview of 4-{[1-(Tert-butoxycarbonyl)piperidin-4-yl]methoxy}benzoic acid (CAS No. 1035270-79-1)

4-{[1-(Tert-butoxycarbonyl)piperidin-4-yl]methoxy}benzoic acid (CAS No. 1035270-79-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are known for their versatile applications in drug discovery and development. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a benzoic acid moiety makes it a valuable intermediate for constructing complex molecules, particularly in the field of peptide synthesis and small molecule inhibitors.

In recent years, the demand for Boc-protected intermediates like 4-{[1-(Tert-butoxycarbonyl)piperidin-4-yl]methoxy}benzoic acid has surged due to their critical role in medicinal chemistry. Researchers are increasingly focusing on piperidine-based scaffolds for designing novel therapeutics targeting central nervous system (CNS) disorders, cancer, and inflammatory diseases. This compound’s unique structure allows for selective modifications, enabling the development of highly bioactive molecules with improved pharmacokinetic properties.

The synthesis of 4-{[1-(Tert-butoxycarbonyl)piperidin-4-yl]methoxy}benzoic acid involves multi-step organic reactions, including esterification, protection-deprotection strategies, and ether formation. Its Boc group ensures stability during reactions, while the carboxylic acid functionality provides a handle for further derivatization. This makes it a preferred choice for combinatorial chemistry and high-throughput screening platforms, where rapid assembly of diverse compound libraries is essential.

From an industrial perspective, CAS No. 1035270-79-1 is often sourced by contract research organizations (CROs) and pharmaceutical manufacturers engaged in API (Active Pharmaceutical Ingredient) development. Its applications extend to prodrug design, where the Boc group can be cleaved under controlled conditions to release active drug molecules. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) has made it a staple in bioconjugation and ligand-targeted therapy research.

Environmental and regulatory considerations for 4-{[1-(Tert-butoxycarbonyl)piperidin-4-yl]methoxy}benzoic acid align with standard laboratory safety protocols. While not classified as hazardous, proper handling practices—such as the use of personal protective equipment (PPE) and fume hoods—are recommended during synthesis or scale-up processes. The compound’s stability under ambient conditions facilitates storage and transportation, further enhancing its utility in global supply chains.

Emerging trends in AI-driven drug discovery have also highlighted the importance of piperidine derivatives like this compound. Computational models frequently incorporate such building blocks to predict drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles. As a result, CAS No. 1035270-79-1 is increasingly referenced in cheminformatics databases and virtual screening libraries, underscoring its relevance in modern precision medicine initiatives.

For researchers seeking reliable suppliers, 4-{[1-(Tert-butoxycarbonyl)piperidin-4-yl]methoxy}benzoic acid is available through specialized chemical distributors with certifications such as ISO 9001 and GMP compliance. Analytical data, including HPLC purity, NMR spectra, and mass spectrometry results, are typically provided to ensure quality control. Custom synthesis services may also offer isotope-labeled variants for advanced pharmacokinetic studies.

In summary, 4-{[1-(Tert-butoxycarbonyl)piperidin-4-yl]methoxy}benzoic acid (CAS No. 1035270-79-1) represents a critical tool in contemporary drug development. Its structural features and synthetic flexibility align with the growing demand for targeted therapies and personalized medicine. As scientific advancements continue to evolve, this compound is poised to remain a cornerstone in the toolkit of medicinal chemists and pharmaceutical innovators worldwide.